N-[1-(dimethylamino)-3-phenylpropan-2-yl]benzamide

• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: N-[1-(dimethylamino)-3-phenylpropan-2-yl]benzamide
• InChI: InChI=1S/C18H22N2O/c1-20(2)14-17(13-15-9-5-3-6-10-15)19-18(21)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3,(H,19,21)
• InChI Key: YQPJNDLQNTVWNR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(CC1=CC=CC=C1)NC(=O)C2=CC=CC=C2

Description

N-[1-(dimethylamino)-3-phenylpropan-2-yl]benzamide is a useful research compound. Its molecular formula is C18H22N2O and its molecular weight is 282.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 26.5 g of N-benzoyl phenylalanine (XIII) in 200 ml of T.H.F. are added 11 g of triethylamine, it is cooled to 0° C. and 11 g of ethyl chloroformiate are added. After 30 mn at 0° C., a solution of 4.5 g of diethyllamine in 50 ml of T.H.F. is added, then it is left for 2 hours at ambient temperature. Then the solvent is evaporated, the residue taken up in water, extracted with chloroform, dried on sodium sulfate, filtered and the filtrate evaporated. Thus, the expected product was obtained with a yield of 81%.